Cas no 946681-67-0 (3-(2-Fluorophenoxy)pyrrolidine)

• Product Name: 3-(2-Fluorophenoxy)pyrrolidine
• CAS No: 946681-67-0
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD08687903
• CID: 1073389
• PubChem ID: 24902289
• Update Time: 2025-04-20

3-(2-Fluorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenoxy)pyrrolidine
• BB 0259702
• SCHEMBL23830680
• 946681-67-0
• DTXSID80647896
• AKOS005263854
• EN300-241965
• CS-0269674
• MFCD08687903

• MDL： MFCD08687903
• Inchi： 1S/C10H12FNO/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8/h1-4,8,12H,5-7H2
• InChI Key： VBCSXAGXHQORMV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CNCC1

Computed Properties

• Exact Mass: 181.09000
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.89520

3-(2-Fluorophenoxy)pyrrolidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers